2-Methyl-3-phenylpropanoic acid
2-Methyl-3-phenylpropanoic acid
α-Methylhydrocinnamic acid (2-methyl-3-phenylpropionic acid, 2-benzylpropionic acid) is a cinnamic acid derivative. Its synthesis by the asymmetric hydrogenation of α-methylcinnamic acid has been reported. α-Methylhydrocinnamic acid, a short chain fatty acid derivative (SCFAD), has been reported to correct the cystic fibrosis transmembrane conductance regulator (ΔF508-CFTR) defect. Conformational studies of 2-methyl-3-phenylpropionic acid has been investigated by NMR spectroscopy. The enantiomers of 2-benzylpropionic acid has been reported to be synthesized using a lipase-catalyzed resolution. (S) (+)-2-methyl-3-phenylpropionic acid participates in the synthesis of optically active (R)-5-methyl-6-phenylhexanoyl azide. L-2-Methyl-3. phenylpropionic acid has been reported to be an inhibitor of carboxypeptidase A. Polymer-supported “Evans” oxazolidinone mediated solid phase asymmetric has been employed in the synthesis of (S)-2-methyl-3-phenylpropionic acid.
2-Methyl-3-phenylpropanoic acid, also known as 2-phenylbutyric acid or alpha-methylhydrocinnamic acid, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. 2-Methyl-3-phenylpropanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule.
2-Methyl-3-phenylpropanoic acid, also known as 2-phenylbutyric acid or alpha-methylhydrocinnamic acid, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. 2-Methyl-3-phenylpropanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule.
Brand Name:
Vulcanchem
CAS No.:
1009-67-2
VCID:
VC20999441
InChI:
InChI=1S/C10H12O2/c1-8(10(11)12)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,12)
SMILES:
CC(CC1=CC=CC=C1)C(=O)O
Molecular Formula:
C10H12O2
Molecular Weight:
164.2 g/mol
2-Methyl-3-phenylpropanoic acid
CAS No.: 1009-67-2
Cat. No.: VC20999441
Molecular Formula: C10H12O2
Molecular Weight: 164.2 g/mol
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Specification
| Description | α-Methylhydrocinnamic acid (2-methyl-3-phenylpropionic acid, 2-benzylpropionic acid) is a cinnamic acid derivative. Its synthesis by the asymmetric hydrogenation of α-methylcinnamic acid has been reported. α-Methylhydrocinnamic acid, a short chain fatty acid derivative (SCFAD), has been reported to correct the cystic fibrosis transmembrane conductance regulator (ΔF508-CFTR) defect. Conformational studies of 2-methyl-3-phenylpropionic acid has been investigated by NMR spectroscopy. The enantiomers of 2-benzylpropionic acid has been reported to be synthesized using a lipase-catalyzed resolution. (S) (+)-2-methyl-3-phenylpropionic acid participates in the synthesis of optically active (R)-5-methyl-6-phenylhexanoyl azide. L-2-Methyl-3. phenylpropionic acid has been reported to be an inhibitor of carboxypeptidase A. Polymer-supported “Evans” oxazolidinone mediated solid phase asymmetric has been employed in the synthesis of (S)-2-methyl-3-phenylpropionic acid. 2-Methyl-3-phenylpropanoic acid, also known as 2-phenylbutyric acid or alpha-methylhydrocinnamic acid, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. 2-Methyl-3-phenylpropanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. |
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| CAS No. | 1009-67-2 |
| Molecular Formula | C10H12O2 |
| Molecular Weight | 164.2 g/mol |
| IUPAC Name | 2-methyl-3-phenylpropanoic acid |
| Standard InChI | InChI=1S/C10H12O2/c1-8(10(11)12)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,12) |
| Standard InChI Key | MCIIDRLDHRQKPH-UHFFFAOYSA-N |
| SMILES | CC(CC1=CC=CC=C1)C(=O)O |
| Canonical SMILES | CC(CC1=CC=CC=C1)C(=O)O |
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